![molecular formula C19H25N5O2 B2388237 2-Cyclopentyl-1-(4-(5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)ethanone CAS No. 1324339-53-8](/img/structure/B2388237.png)
2-Cyclopentyl-1-(4-(5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-Cyclopentyl-1-(4-(5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C19H25N5O2 and its molecular weight is 355.442. The purity is usually 95%.
BenchChem offers high-quality 2-Cyclopentyl-1-(4-(5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Cyclopentyl-1-(4-(5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antiviral Activity
Research by Attaby et al. (2006) explored the synthesis of heterocyclic compounds involving pyridine derivatives, showcasing their antiviral activity against HSV1 and HAV-MBB. This study illustrates the versatility of pyridine-based compounds in developing antiviral agents, a category to which our compound of interest could potentially belong due to its structural similarities F. Attaby, A. Elghandour, M. A. Ali, Yasser M. Ibrahem, 2006.
Antimicrobial Activity
Salimon et al. (2011) investigated 1-(5-mercapto-1,3,4-oxadiazol-2-yl)-2-(pyridine-2-ylamino)ethanone for its antimicrobial properties. The study found significant antimicrobial activity, which underscores the potential of oxadiazole derivatives in combating microbial infections. The findings suggest that compounds incorporating oxadiazole rings, similar to the one mentioned, could be explored for antimicrobial applications J. Salimon, N. Salih, Hasan Hussien, 2011.
Anticancer Activity
Kumar et al. (2013) synthesized piperazine-2,6-dione derivatives, including those with pyridinyl substitutions, and evaluated them for anticancer activity. This research highlights the potential of piperazine derivatives in the development of new anticancer agents, providing a context for the exploration of similar compounds Sandeep Kumar, Nikhil Kumar, P. Roy, S. Sondhi, 2013.
Metabolic Pathways
Johnson et al. (2008) detailed the metabolism of a complex compound involving 1,3,4-oxadiazol and pyridin moieties, indicating the metabolic pathways and conjugation reactions it undergoes. This study provides insight into how structurally complex compounds are metabolized, which is crucial for understanding the pharmacokinetics of new drugs Benjamin M Johnson, A. Kamath, J. Leet, Xiaohong Liu, R. Bhide, R. Tejwani, Yueping Zhang, L. Qian, Donna D. Wei, L. Lombardo, Y. Shu, 2008.
Tuberculostatic Activity
Foks et al. (2004) synthesized oxadiazole and triazole derivatives and assessed their tuberculostatic activity. The study's findings suggest the potential of these derivatives in treating tuberculosis, indicating a research pathway for the compound due to its oxadiazole component H. Foks, D. Pancechowska-Ksepko, M. Janowiec, Z. Zwolska, E. AUGUSTYNOWICZ-KOPEĆ, 2004.
properties
IUPAC Name |
2-cyclopentyl-1-[4-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]piperazin-1-yl]ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N5O2/c1-14-21-19(22-26-14)16-6-7-17(20-13-16)23-8-10-24(11-9-23)18(25)12-15-4-2-3-5-15/h6-7,13,15H,2-5,8-12H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NORVRBZKKQAAHJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NO1)C2=CN=C(C=C2)N3CCN(CC3)C(=O)CC4CCCC4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N5O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Cyclopentyl-1-(4-(5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)ethanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.